Ethyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-[(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-thiophen-2-ylmethyl]piperidine-3-carboxylate
• InChI: InChI=1S/C19H24N4O3S2/c1-3-14-20-19-23(21-14)17(24)16(28-19)15(13-8-6-10-27-13)22-9-5-7-12(11-22)18(25)26-4-2/h6,8,10,12,15,24H,3-5,7,9,11H2,1-2H3
• InChI Key: UDDGGNMQFSPRFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=CS3)N4CCCC(C4)C(=O)OCC)O
• Molecular Formula: C19H24N4O3S2
• Molecular Weight: 420.6 g/mol

Description

“Ethyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperidine-3-carboxylate” is a complex organic compound. It is a derivative of the 1,2,4-triazole class of compounds. Triazole derivatives have been studied for their potential neuroprotective and anti-neuroinflammatory properties.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a 1,2,4-triazole ring, which is a five-membered ring with three nitrogen atoms and two carbon atoms. It also contains a thiazole ring, which is a five-membered ring with one nitrogen atom, one sulfur atom, and three carbon atoms.

Scientific Research Applications

Antimicrobial Properties

Ethyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperidine-3-carboxylate and its derivatives have been extensively studied for their antimicrobial properties. Research has shown that these compounds exhibit significant activity against various microorganisms. For instance, El‐Kazak and Ibrahim (2013) synthesized polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, demonstrating their potential in antimicrobial applications (El‐Kazak & Ibrahim, 2013). Similarly, Suresh, Lavanya, and Rao (2016) developed novel thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives, which showed good antimicrobial activity (Suresh, Lavanya, & Rao, 2016).

Synthesis and Characterization

The synthesis and structural characterization of these compounds have been a significant focus of research. Mohamed (2021) detailed the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, providing insights into their structural properties and potential applications (Mohamed, 2021).

Potential in Tuberculostatic Activity

Investigations into the tuberculostatic activity of related compounds have been conducted. Titova et al. (2019) synthesized analogs of ethyl 5-methyl-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, demonstrating their potential in treating tuberculosis (Titova et al., 2019).

Applications in Antitumor Activities

Some derivatives of Ethyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperidine-3-carboxylate have been explored for their antitumor activities. Gomha, Muhammad, and Edrees (2017) synthesized a novel compound with a similar structural framework and evaluated its in vitro antitumor activities, revealing high potency compared to standard antitumor drugs (Gomha, Muhammad, & Edrees, 2017).